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Compound of Interest

Compound Name: Acriflavine

Cat. No.: B7771538

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Acriflavine, a fluorescent acridine dye, has long been utilized in microbiology as a topical
antiseptic and, more pertinently to modern research, as a selective agent in culture media. Its
mechanism of action, primarily through DNA intercalation, allows it to inhibit the growth of a
broad spectrum of bacteria. This property is harnessed to formulate selective media for the
isolation of specific microorganisms from mixed populations. By carefully adjusting the
concentration of acriflavine, researchers can suppress the growth of susceptible background
flora while allowing more resistant organisms of interest to proliferate.

The selectivity of acriflavine is concentration-dependent and varies between different bacterial
species. Generally, many Gram-positive bacteria are more susceptible to acriflavine than
Gram-negative bacteria, although notable exceptions exist. This differential susceptibility is the
basis for its use in selective media for organisms such as Listeria monocytogenes and
Klebsiella pneumoniae. Furthermore, acriflavine's inherent fluorescence allows for its use in
fluorescent staining techniques, adding to its versatility in the microbiology laboratory.

This document provides detailed protocols for the preparation of acriflavine-based selective
media, a summary of its inhibitory concentrations against various bacteria, and a deeper look
into its mechanism of action.
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Mechanism of Action: DNA Intercalation

Acriflavine exerts its antimicrobial effect by inserting itself between the base pairs of bacterial
DNA. This intercalation distorts the DNA helix, thereby interfering with critical cellular
processes.[1]
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Caption: Acriflavine's mechanism of action through DNA intercalation.
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Quantitative Data: Minimum Inhibitory

Concentrations (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism. The following table summarizes the

MIC values of acriflavine against a range of bacteria, providing a basis for determining

appropriate concentrations for selective media.

Microorganism Gram Stain MIC (pg/mL) Reference(s)
Staphylococcus -
Gram-positive 32 [1]

aureus (MRSA)
Staphylococcus N <1.3 - 1.5 (significant

) o Gram-positive )
epidermidis reduction)
Listeria - Resistant at 10-40

Gram-positive

monocytogenes pg/mL

] ) ) ~3.2 (10x lower than
Helicobacter pylori Gram-negative )

E. coli)
Escherichia coli Gram-negative ~32
Pseudomonas )
. Gram-negative 32 [1]
aeruginosa
Klebsiella ] Resistant at 10-15
) Gram-negative
pneumoniae pg/mL
Salmonella ]
] ) Gram-negative 31.3->128

Typhimurium
Myxobacteria Gram-negative 0.05-0.5

Experimental Protocols

Protocol 1: Preparation of Acriflavine-Containing Agar

Plates (General Workflow)

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b7771538?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9311691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9311691/
https://www.benchchem.com/product/b7771538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol outlines the general steps for preparing a selective agar medium supplemented
with acriflavine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7771538#acriflavine-for-selective-media-preparation-
in-microbiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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